1-(2-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-2-oxoethyl)-3-(4-ethoxyphenyl)imidazolidin-2-one

• IUPAC Name: 1-[2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-3-(4-ethoxyphenyl)imidazolidin-2-one
• InChI: InChI=1S/C25H32N4O3/c1-4-32-22-9-7-21(8-10-22)29-16-15-28(25(29)31)18-24(30)27-13-11-26(12-14-27)23-17-19(2)5-6-20(23)3/h5-10,17H,4,11-16,18H2,1-3H3
• InChI Key: QEZBVVSJDAVOTH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN(C2=O)CC(=O)N3CCN(CC3)C4=C(C=CC(=C4)C)C
• Molecular Formula: C25H32N4O3
• Molecular Weight: 436.5 g/mol
• CAS No.: 1257551-98-6

Description

1-(2-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-2-oxoethyl)-3-(4-ethoxyphenyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C25H32N4O3 and its molecular weight is 436.556. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antimicrobial Applications

Compounds with structural elements similar to the one mentioned have been synthesized and evaluated for their antiviral and antimicrobial properties. For example, derivatives of nitroimidazoles and piperazine have been explored for their potential as anti-HIV agents, showing activity against HIV-1 and HIV-2 in cell cultures (Al-Masoudi et al., 2007). Additionally, novel piperazine derivatives have been studied for their in vitro antimicrobial activities, with some compounds showing excellent antibacterial and antifungal activities (Rajkumar et al., 2014).

Anticonvulsant Activity

Research into 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones has revealed significant anticonvulsant activity in various seizure models. These studies provide insights into the structure-activity relationships necessary for anticonvulsant efficacy (Kamiński et al., 2011).

Antihypertensive and Antiarrhythmic Effects

Compounds structurally related to the query have been synthesized and labeled for their potential antihypertensive properties, demonstrating the diverse pharmacological applications of this chemical class (Hays, 1987). Moreover, new derivatives have been investigated for their antiarrhythmic activity, providing insights into the development of novel therapeutic agents for cardiovascular diseases (Pękala et al., 2005).

Chemosensitization of Antibiotic Resistance

A series of amine derivatives have been evaluated for their ability to enhance the effectiveness of antibiotics against resistant strains of Staphylococcus aureus, including MRSA. This research highlights the potential of such compounds to combat antibiotic resistance, a growing concern in global health (Matys et al., 2015).